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Compound Name: DL-Isocitric acid trisodium salt

Cat. No.: B032071 Get Quote

Technical Support Center: DL-Isocitric Acid
Trisodium Salt Hydrate
Welcome to the technical support center for DL-Isocitric acid trisodium salt hydrate. This

resource is designed to assist researchers, scientists, and drug development professionals in

overcoming common challenges encountered during the handling and use of this reagent. Here

you will find troubleshooting guides and frequently asked questions to ensure the integrity and

success of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is DL-Isocitric acid trisodium salt hydrate and what are its common applications?

DL-Isocitric acid trisodium salt hydrate is a salt of isocitric acid, a key intermediate in the

citric acid (TCA) cycle.[1][2] It is a racemic mixture of D-threo-isocitric acid and L-threo-isocitric

acid.[3] In the laboratory, it is primarily used as a substrate for enzymes such as isocitrate

dehydrogenase, which catalyzes its oxidative decarboxylation to alpha-ketoglutarate, and

isocitrate lyase.[2][3] Its applications include studying enzyme kinetics, mitochondrial function,

and as a standard in determining the composition of isocitrates in products like fruit juices.[1][2]

[3]

Q2: What are the recommended storage and handling conditions for DL-Isocitric acid
trisodium salt hydrate?
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Proper storage and handling are crucial to maintain the stability and purity of DL-Isocitric acid
trisodium salt hydrate.

Storage: The solid compound should be stored in a tightly closed container in a dry place,

protected from moisture and direct sunlight.[4] For long-term stability, storage at -20°C is

recommended, which can preserve it for at least four years.[3] Some suppliers recommend

storage at 4°C for shorter durations.[1]

Handling: Avoid contact with skin and eyes and do not breathe the dust.[4] Use personal

protective equipment such as gloves and eye shields.[5] It is important to minimize dust

generation and accumulation.[6] After handling, wash hands thoroughly.[4]

Q3: How should I prepare solutions of DL-Isocitric acid trisodium salt hydrate?

DL-Isocitric acid trisodium salt hydrate is soluble in water.[1] For stock solutions, dissolve

the solid in high-purity water. It has been reported to be soluble in water at concentrations of at

least 100 mg/mL.[1] For specific buffers, such as PBS (pH 7.2), a solubility of at least 5 mg/mL

has been noted.[3] To prevent degradation from repeated freeze-thaw cycles, it is advisable to

aliquot stock solutions and store them at -20°C or -80°C.[1] Stored at -20°C, the solution is

stable for about a month, while at -80°C, it can be stored for up to six months.[1]

Troubleshooting Guide
Q1: I am observing inconsistent results in my enzyme kinetic assays. What could be the

cause?

Inconsistent results in enzymatic assays using DL-Isocitric acid trisodium salt hydrate can

stem from several factors related to the substrate's integrity and the experimental setup.

Substrate Degradation: The compound is sensitive to moisture.[4] Improper storage can lead

to hydration changes and degradation, affecting the effective concentration in your assays.

Ensure the compound has been stored in a desiccated environment.

Solution Instability: If you are using a stock solution that has been stored for an extended

period or subjected to multiple freeze-thaw cycles, the isocitrate may have degraded.

Prepare fresh solutions for critical experiments.[1]
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pH of the Solution: The stability of isocitric acid can be pH-dependent. Ensure the pH of your

assay buffer is appropriate and consistent across experiments.

Below is a workflow to troubleshoot inconsistent experimental results:
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Troubleshooting Inconsistent Results
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Troubleshooting workflow for inconsistent experimental results.
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Q2: My DL-Isocitric acid trisodium salt hydrate solution appears cloudy or has precipitated.

What should I do?

Cloudiness or precipitation can occur due to solubility issues or contamination.

Solubility Limits: While soluble in water, high concentrations in certain buffers or at low

temperatures may lead to precipitation. Try warming the solution gently or sonicating to aid

dissolution.[1]

Contamination: Microbial growth can cause cloudiness in unsterilized solutions. For long-

term storage or use in cell-based assays, it is recommended to filter-sterilize the solution

using a 0.22 µm filter.[1]

Quantitative Data Summary
Parameter Value Reference

Purity ≥93% to ≥95% [3][5][7]

Molecular Formula C₆H₅Na₃O₇ · xH₂O [5]

Molecular Weight
258.07 g/mol (anhydrous

basis)
[5]

Solubility in Water ≥ 100 mg/mL [1]

Solubility in PBS (pH 7.2) 5 mg/mL [3]

Storage (Solid)
-20°C (long-term), 4°C (short-

term)
[1][3]

Stock Solution Storage
-80°C (6 months), -20°C (1

month)
[1]

Experimental Protocols
Isocitrate Dehydrogenase (IDH) Activity Assay

This protocol provides a general method for measuring the activity of NADP⁺-dependent

isocitrate dehydrogenase.
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Materials:

DL-Isocitric acid trisodium salt hydrate

NADP⁺ (Nicotinamide adenine dinucleotide phosphate)

Tris-HCl buffer (e.g., 100 mM, pH 8.0)

MgCl₂ or MnCl₂

Isocitrate dehydrogenase enzyme preparation (e.g., purified enzyme or cell lysate)

UV-Vis spectrophotometer

Procedure:

Prepare a stock solution of DL-Isocitric acid trisodium salt hydrate (e.g., 100 mM in sterile

water).

Prepare a reaction mixture containing Tris-HCl buffer, MgCl₂ or MnCl₂ (as required by the

specific IDH isoform), and NADP⁺.

Equilibrate the reaction mixture to the desired assay temperature (e.g., 25°C or 37°C) in a

cuvette.

Initiate the reaction by adding the isocitrate dehydrogenase enzyme preparation to the

cuvette.

Start the measurement by adding a specific volume of the DL-Isocitric acid trisodium salt
hydrate stock solution to the cuvette to achieve the desired final concentration.

Monitor the increase in absorbance at 340 nm over time. This corresponds to the reduction

of NADP⁺ to NADPH.

Calculate the initial reaction velocity from the linear portion of the absorbance versus time

plot using the molar extinction coefficient of NADPH (6220 M⁻¹cm⁻¹).
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Isocitrate Dehydrogenase Activity Assay Workflow
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Workflow for an isocitrate dehydrogenase activity assay.

Signaling Pathway
Role of Isocitrate in the Citric Acid (TCA) Cycle
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DL-Isocitric acid is a crucial intermediate in the TCA cycle, a central metabolic pathway for

cellular energy production.

Isocitrate in the TCA Cycle
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The central role of isocitrate in the Citric Acid (TCA) Cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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